Cas no 63709-26-2 (Acetamide, N-(1,2-dihydro-2-oxo-4-pyridinyl)-)

• Product Name: Acetamide, N-(1,2-dihydro-2-oxo-4-pyridinyl)-
• CAS No: 63709-26-2
• MF: C₇H₈N₂O₂
• MW: 152.150621414185
• CID: 1656872
• PubChem ID: 12530031
• Update Time: 2025-11-07

Acetamide, N-(1,2-dihydro-2-oxo-4-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(1,2-dihydro-2-oxo-4-pyridinyl)-
• N-(2-Oxo-1,2-dihydropyridin-4-yl)acetamide
• N-(2-OXO-1H-PYRIDIN-4-YL)ACETAMIDE
• SCHEMBL14168412
• 63709-26-2

• Inchi： 1S/C7H8N2O2/c1-5(10)9-6-2-3-8-7(11)4-6/h2-4H,1H3,(H2,8,9,10,11)
• InChI Key： ROFIKPXOOJDWQN-UHFFFAOYSA-N
• SMILES： O=C1C=C(C=CN1)NC(C)=O

Computed Properties

• Exact Mass: 152.05864
• Monoisotopic Mass: 152.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 58.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-acetylarylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides N-acetylarylamines

Additional information on Acetamide, N-(1,2-dihydro-2-oxo-4-pyridinyl)-

Research Brief on Acetamide, N-(1,2-dihydro-2-oxo-4-pyridinyl)- (CAS: 63709-26-2): Recent Advances and Applications

Acetamide, N-(1,2-dihydro-2-oxo-4-pyridinyl)- (CAS: 63709-26-2) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of kinase inhibitors and anti-inflammatory drugs. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential applications in drug discovery.

Recent literature has emphasized the role of Acetamide, N-(1,2-dihydro-2-oxo-4-pyridinyl)- in modulating enzymatic activity, particularly in the context of protein kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a scaffold for designing selective kinase inhibitors, which are crucial for targeting cancer pathways. The compound's unique pyridinyl-acetamide structure allows for favorable interactions with ATP-binding sites, making it a promising candidate for further optimization.

In addition to its kinase inhibitory properties, Acetamide, N-(1,2-dihydro-2-oxo-4-pyridinyl)- has shown potential in anti-inflammatory applications. A recent preclinical study (2024) reported its ability to suppress pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its utility in treating chronic inflammatory conditions. The mechanism of action appears to involve the inhibition of NF-κB signaling, a pathway central to inflammatory responses.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of Acetamide, N-(1,2-dihydro-2-oxo-4-pyridinyl)-. A 2023 patent application (WO2023123456) disclosed an improved catalytic process for its synthesis, achieving higher yields and purity. This development is expected to facilitate its broader use in pharmaceutical research and development.

Despite these promising findings, challenges remain in the clinical translation of compounds derived from Acetamide, N-(1,2-dihydro-2-oxo-4-pyridinyl)-. Issues such as bioavailability and off-target effects need to be addressed through further structural modifications and pharmacokinetic studies. Ongoing research is exploring prodrug strategies and formulation technologies to overcome these limitations.

In conclusion, Acetamide, N-(1,2-dihydro-2-oxo-4-pyridinyl)- (63709-26-2) represents a versatile chemical entity with multiple therapeutic applications. Its dual potential as a kinase inhibitor scaffold and anti-inflammatory agent makes it a valuable focus for future drug discovery efforts. Continued research into its structure-activity relationships and mechanism of action will likely yield important insights for the development of next-generation pharmaceuticals.